Cas no 713143-30-7 (1H-PYRAZOLE-3-CARBOXYLIC ACID, 4-IODO-5-PROPYL-, ETHYL ESTER)

1H-PYRAZOLE-3-CARBOXYLIC ACID, 4-IODO-5-PROPYL-, ETHYL ESTER structure
713143-30-7 structure
Product Name:1H-PYRAZOLE-3-CARBOXYLIC ACID, 4-IODO-5-PROPYL-, ETHYL ESTER
CAS No:713143-30-7
MF:C9H13IN2O2
MW:308.116194486618
CID:3232588
PubChem ID:57444889
Update Time:2025-04-21

1H-PYRAZOLE-3-CARBOXYLIC ACID, 4-IODO-5-PROPYL-, ETHYL ESTER Chemical and Physical Properties

Names and Identifiers

    • 1H-PYRAZOLE-3-CARBOXYLIC ACID, 4-IODO-5-PROPYL-, ETHYL ESTER
    • SCHEMBL1456845
    • 713143-30-7
    • EN300-768230
    • ILPWTIYIVHRNGZ-UHFFFAOYSA-N
    • 4-Iodo-5-propyl-2H-pyrazole-3-carboxylic acid ethyl ester
    • ethyl 4-iodo-5-propyl-1H-pyrazole-3-carboxylate
    • Inchi: 1S/C9H13IN2O2/c1-3-5-6-7(10)8(12-11-6)9(13)14-4-2/h3-5H2,1-2H3,(H,11,12)
    • InChI Key: ILPWTIYIVHRNGZ-UHFFFAOYSA-N
    • SMILES: IC1C(C(=O)OCC)=NNC=1CCC

Computed Properties

  • Exact Mass: 308.00218Da
  • Monoisotopic Mass: 308.00218Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 55Ų

1H-PYRAZOLE-3-CARBOXYLIC ACID, 4-IODO-5-PROPYL-, ETHYL ESTER Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-768230-0.05g
ethyl 4-iodo-5-propyl-1H-pyrazole-3-carboxylate
713143-30-7 95%
0.05g
$612.0 2024-05-22
Enamine
EN300-768230-0.1g
ethyl 4-iodo-5-propyl-1H-pyrazole-3-carboxylate
713143-30-7 95%
0.1g
$640.0 2024-05-22
Enamine
EN300-768230-0.25g
ethyl 4-iodo-5-propyl-1H-pyrazole-3-carboxylate
713143-30-7 95%
0.25g
$670.0 2024-05-22
Enamine
EN300-768230-0.5g
ethyl 4-iodo-5-propyl-1H-pyrazole-3-carboxylate
713143-30-7 95%
0.5g
$699.0 2024-05-22
Enamine
EN300-768230-1.0g
ethyl 4-iodo-5-propyl-1H-pyrazole-3-carboxylate
713143-30-7 95%
1.0g
$728.0 2024-05-22
Enamine
EN300-768230-2.5g
ethyl 4-iodo-5-propyl-1H-pyrazole-3-carboxylate
713143-30-7 95%
2.5g
$1428.0 2024-05-22
Enamine
EN300-768230-5.0g
ethyl 4-iodo-5-propyl-1H-pyrazole-3-carboxylate
713143-30-7 95%
5.0g
$2110.0 2024-05-22
Enamine
EN300-768230-10.0g
ethyl 4-iodo-5-propyl-1H-pyrazole-3-carboxylate
713143-30-7 95%
10.0g
$3131.0 2024-05-22
Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd